Cas no 2364572-82-5 (3-(methyl-d3)-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperazine-2,2,3,5,5,6,6-d7)

• Product Name: 3-(methyl-d3)-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperazine-2,2,3,5,5,6,6-d7
• CAS No: 2364572-82-5
• MF: C₁₇H₂₇BN₂O₂
• MW: 316.305748224258
• CID: 6823750
• PubChem ID: 172400279
• Update Time: 2025-03-01

3-(methyl-d3)-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperazine-2,2,3,5,5,6,6-d7 Chemical and Physical Properties

Names and Identifiers

• CS-20641
• 3-(methyl-d3)-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperazine-2,2,3,5,5,6,6-d7
• 2364572-82-5

• Inchi： 1S/C17H27BN2O2/c1-13-12-20(11-10-19-13)15-8-6-14(7-9-15)18-21-16(2,3)17(4,5)22-18/h6-9,13,19H,10-12H2,1-5H3/i1D3,6D,7D,8D,9D,10D2,11D2,12D2,13D
• InChI Key： XNWKBPPADBIYGM-MMXBUBQKSA-N
• SMILES： O1B(C2C([2H])=C([2H])C(=C([2H])C=2[2H])N2C([2H])([2H])C([2H])([2H])NC([2H])(C([2H])([2H])[2H])C2([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 316.3044327Da
• Monoisotopic Mass: 316.3044327Da
• Isotope Atom Count: 14
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7Ų